N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide

• IUPAC Name: N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C22H17F2N5O3S/c23-14-3-7-16(8-4-14)26-20(30)13-33-22-28-27-19(12-25-21(31)18-2-1-11-32-18)29(22)17-9-5-15(24)6-10-17/h1-11H,12-13H2,(H,25,31)(H,26,30)
• InChI Key: HLUKZMPOQRILPI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)F)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C22H17F2N5O3S
• Molecular Weight: 469.5 g/mol

Description

This compound belongs to a category of chemicals with potential biological activities, indicated by the presence of furan, triazole, and fluorophenyl groups. These structural motifs are commonly found in molecules with various pharmacological properties. However, the specific compound's applications outside drug contexts remain a focus of ongoing research.

Synthesis Analysis

The synthesis of complex molecules like this often involves multi-step reactions, including the formation of key intermediates such as furan carboxamides and triazole derivatives. A study relevant to the synthesis methodology employed catalyst- and solvent-free conditions using microwave-assisted Fries rearrangement, demonstrating an efficient approach for creating structurally similar compounds (Moreno-Fuquen et al., 2019).

Molecular Structure Analysis

The detailed molecular structure of similar compounds has been elucidated using techniques like X-ray crystallography, providing insight into the intermolecular interactions and conformational dynamics that define their chemical behavior and potential reactivity (Jayarajan et al., 2019).

Chemical Reactions and Properties

These compounds are characterized by their ability to undergo specific chemical reactions, including nucleophilic substitutions and coupling reactions, facilitated by their active functional groups. For instance, the furan and triazole units contribute to the compound's reactivity towards electrophiles and nucleophiles, respectively.

Physical Properties Analysis

The physical properties such as melting points, boiling points, solubility, and crystallinity are crucial for understanding the behavior of chemical compounds in various conditions. The synthesis and characterization studies provide essential data on these properties, aiding in the development of materials and chemicals with desired physical characteristics.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and compatibility with other substances, define the practical applications of a compound. Studies involving the synthesis of furan and triazole derivatives highlight the importance of these properties in designing molecules with specific functions and activities.

For further exploration and detailed insights on related compounds and their comprehensive analyses, the following references provide valuable information:

• (Moreno-Fuquen et al., 2019)
• (Jayarajan et al., 2019)

Scientific Research Applications

Bio-imaging Applications

A phenoxazine-based fluorescent chemosensor was developed for the discriminative detection of Cd2+ and CN− ions, demonstrating potential bio-imaging applications in live cells and zebrafish larvae. This chemosensor, by analogy, highlights the utility of complex molecules in bio-imaging, showcasing the potential application of the specified compound in similar research avenues (Ravichandiran et al., 2020).

Antimicrobial and Antiviral Activity

Furan-carboxamide derivatives have been explored for their potential as novel inhibitors of lethal H5N1 influenza A viruses. The systematic studies on these compounds reveal their significant influence on anti-influenza activity, suggesting that furan-carboxamide structures, including the specified compound, could offer a scaffold for the development of new antiviral agents (Yongshi et al., 2017).

Antitumor Applications

Compounds based on furan-carboxamide have been investigated for their antitumor properties. A study focused on the design and synthesis of furan-substituted spirothiazolidinones, which were evaluated as antiviral agents against the influenza A/H3N2 virus, indicating the broader applicability of furan-carboxamides in antitumor research (Apaydın et al., 2021).

Neuroinflammation and Microglia Imaging

A PET radiotracer specific for CSF1R, a microglia-specific marker, demonstrated the utility in imaging reactive microglia and disease-associated neuroinflammation in vivo. This research area might benefit from the application of the specified compound, particularly in developing new therapeutics targeting neuroinflammation and monitoring the immune environment of central nervous system malignancies (Horti et al., 2019).